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For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth exploration of the core physical properties of
pure propane (CsHs). The following sections detail quantitative physical data, standardized
experimental methodologies for determining these properties, and logical and process-oriented
diagrams to illustrate key relationships and production pathways.

Core Physical and Chemical Properties

Propane is a three-carbon alkane that is a gas at standard temperature and pressure.[1] It is a
colorless and odorless gas in its natural state; an odorant such as ethyl mercaptan is added for
safety to aid in leak detection.[2][3] Propane is a key constituent of Liquefied Petroleum Gas
(LPG) and is produced from natural gas processing and crude oil refining.[4][5]

Table 1-1: General Properties of Propane

Property Value
Chemical Formula CsHs[4]

Molar Mass 44.097 g/mol [2]
IUPAC Name Propane[1]
CAS Registry Number 74-98-6[1]
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Property Value

Triple Point 85.47 K (-187.68 °C)[6]
Melting Point 85.47 K (-187.7 °C)[2][7]
Normal Boiling Point 231.1 K (-42.1 °C)[1][7]
Critical Temperature 369.9 K (96.8 °C)[7]
Critical Pressure 4.301 MPa[7]

Critical Density 220 kg/m 3[7]

Latent Heat of Vaporization (at boiling point) 428 kJ/kg[8]

Latent Heat of Fusion 44.4 kJ/kg[8]

Standard Enthalpy of Formation (gas) -104.7 kJ/mol[6]
Standard Molar Entropy (gas) 269.91 J/(mol-K)[6]
Heat Capacity (gas, cp) 73.60 J/(mol-K)[6]

Table 1-3: Physical Properties of Propane
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Property

Value

Gas Density (at 0 °C)

2.0098 kg/m 3[2]

Gas Density (at 25 °C)

1.808 kg/m 3[1]

Liquid Density (at 25 °C)

0.493 g/cm?3[2]

Specific Gravity of Gas (air = 1) 1.52[4][8]
Specific Gravity of Liquid (water = 1) 0.509[9]
Solubility in Water Insoluble[2]

Solubility in Other Solvents

Soluble in diethyl ether, benzene, chloroform,

ethyl ether, and ethanol[2]

Vapor Pressure (at 37.8 °C)

~1370 kPa (199 psi)

Octane Number

125[4]

Table 1-4: Safety and Combustion Properties of Propane

Property

Value

Flammability Limits in Air

2.2 — 9.6 % by volume[3][10]

Ignition Temperature

920 - 1020 °F (493 - 549 °C)[4][9]

Maximum Flame Temperature

1982 °C[4]

Heat of Combustion

~50 MJ/kg[1]

Experimental Protocols

The determination of the physical properties of propane, particularly for custody transfer and

safety, is governed by standardized testing methods. Below are detailed methodologies for two

key properties: vapor pressure and density.

Determination of Vapor Pressure (ASTM D1267 | D6897)

The vapor pressure of liquefied petroleum gases is a critical safety parameter for the design of

storage and handling systems.[10]
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Objective: To determine the gauge vapor pressure of liquefied propane.
Apparatus:

o Vapor Pressure Apparatus (Reid Method): Consisting of an upper chamber and a lower
chamber (liquid chamber).

o Pressure Gauge: Calibrated to measure the expected pressure range.
o Water Bath: Capable of maintaining a constant temperature, typically 37.8°C (100°F).[10]

o Sample Transfer Connection: Tubing and fittings to safely transfer a liquid sample from the
source cylinder to the apparatus.

Methodology (Summary of ASTM D1267 - LP-Gas Method):

o Apparatus Preparation: The upper and lower chambers are cleaned and dried. The lower
chamber is chilled prior to sampling.

o Sampling: The lower chamber is attached to the liquid propane source. The inlet valve is
opened to allow the liquid propane to fill the chamber, displacing any air. The chamber is
filled to approximately 20% of its volume to allow for expansion.

o Assembly: The upper chamber is securely connected to the lower chamber.

e Immersion: The assembled apparatus is immersed in a constant temperature water bath
maintained at 37.8°C.[10]

« Equilibration and Measurement: The apparatus is agitated periodically until a constant
pressure reading is observed on the gauge. This constant pressure is recorded as the vapor
pressure.

An alternative, automated method is described in ASTM D6897 (Expansion Method), which
uses an automatic instrument. A small volume of sample is drawn into a temperature-controlled
chamber, which is then expanded to a specific vapor-to-liquid ratio (e.g., 0.5:1). The chamber is
heated to the test temperature, and the resulting equilibrium pressure is measured.[11][12]
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Determination of Density (ASTM D1657)

Density is a crucial property for converting volumetric measurements to mass for sales and
custody transfer.[1][5]

Objective: To determine the density of liquid propane at a specific temperature.

Apparatus:

Pressure Hydrometer Cylinder: A transparent, high-pressure cylinder designed to withstand
the vapor pressure of propane.[1]

Hydrometer: Calibrated for use with light hydrocarbons.

Thermometer: With appropriate range and accuracy.

Constant-Temperature Bath: To maintain the hydrometer cylinder at the desired temperature.

[1]

Methodology (Summary of ASTM D1657 - Pressure Hydrometer Method):

Apparatus Preparation: The pressure hydrometer cylinder is cleaned, dried, and purged with
a portion of the propane sample.

o Sampling: The cylinder is filled with the liquid propane sample to a level that allows the
hydrometer to float freely. The cylinder is then sealed.

o Temperature Equilibration: The filled cylinder is placed in a constant-temperature bath until
the sample reaches the desired temperature and thermal equilibrium is established.[1]

o Measurement: Once the temperature is stable, the hydrometer reading and the sample
temperature are recorded.

o Corrections: The initial hydrometer reading is corrected for meniscus effect and thermal
glass expansion to obtain the final density measurement.[4]

Visualizations
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The following diagrams illustrate the classification, production, and experimental workflow
related to propane.
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Chemical Classification

Hydrocarbon

Y

Alkane (CnH2n+2)

Propane (C3H8)

Key Property Categories

Thermodynamic Properties Physical Properties Safety Properties
(e.g., Boiling Point, Critical Point) (e.g., Density, Vapor Pressure) (e.g., Flammability Limits, Ignition Temp.)

Crude Oil Refining

Crude Oil Feedstock #-| Atmospheric Distillatit Overheadvapms> Vapor Recovery Unit |—#| LPG (Propane/Butane)

Natural Gas Processing

Dehydration L NGL Extraction % Fractionation Train Propane
(e.g., Turboexpander)

Wet Gas

A

Y

Natural Gas Well Stream > ion Unit

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start: Obtain Liquid Propane Sample
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Prepare & Purge Pressure Hydrometer Cylinder (ASTM D1657)

'

Fill Cylinder with Sample

'

Place Cylinder in Constant Temp. Bath and Equilibrate

Record Hydrometer Reading and Temperature

Apply Corrections (Meniscus, Thermal Expansion)

Final Density Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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